6-(5-{2-[3-(Trifluoromethyl)phenyl]acetyl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-[5-[2-[3-(trifluoromethyl)phenyl]acetyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C21H19F3N4O/c22-21(23,24)18-3-1-2-14(6-18)7-20(29)28-12-16-10-27(11-17(16)13-28)19-5-4-15(8-25)9-26-19/h1-6,9,16-17H,7,10-13H2
• InChI Key: IIHGMXSIQALMIB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC2CN1C3=NC=C(C=C3)C#N)C(=O)CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H19F3N4O
• Molecular Weight: 400.4 g/mol

Description

The compound “6-(5-{2-[3-(Trifluoromethyl)phenyl]acetyl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyridine-3-carbonitrile” is a chemical compound with potential applications in various fields. It contains a trifluoromethyl group, which is a key structural motif in active agrochemical and pharmaceutical ingredients.

Synthesis Analysis

The synthesis of trifluoromethylpyridines and its derivatives, which includes the compound , is a topic of interest in the agrochemical and pharmaceutical industries. The exact synthesis process for this specific compound is not detailed in the available resources.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group attached to a phenyl group, which is then linked to a pyridine ring via an acetyl group. The exact 3D structure is not provided in the available resources.

Scientific Research Applications

Neurotoxicity and Behavioral Effects

• .

Chemical Synthesis

• . Its unique structure may enable the creation of other valuable compounds.

Future Directions

Trifluoromethylpyridines and its derivatives, including the compound , are expected to find many novel applications in the future, especially in the agrochemical and pharmaceutical industries.